Cas no 26098-04-4 (D-Streptamine,O-3-deoxy-4-C-methyl-3-(methylamino)-b-L-)

• Product Name: D-Streptamine,O-3-deoxy-4-C-methyl-3-(methylamino)-b-L-
• CAS No: 26098-04-4
• MF: C₁₉H₄₄N₅O₇
• MW: 454.581965446472
• CID: 95340
• PubChem ID: 72396
• Update Time: 2025-07-15

D-Streptamine,O-3-deoxy-4-C-methyl-3-(methylamino)-b-L- Chemical and Physical Properties

Names and Identifiers

• D-Streptamine,O-3-deoxy-4-C-methyl-3-(methylamino)-b-L-
• Gentamicin C1a Pentaacetate Salt
• GENTAMICIN C1A
• Geneticin C1a
• Gentamicin C3
• GentaMicin C3 Acetate
• Gentamicin D
• GentaMicin D Acetate
• Gentamisin C3
• Gentamycin C1a
• GentaMycin C1a Acetate
• CHEBI:27784
• Liposomal Gentamicin
• Garamycin (*sulfate*)
• HY-148286
• AV4A72IATD
• (1R,2S,3S,4R,6S)-4,6-diamino-3-[3-deoxy-4-C-methyl-3-(methylamino)-beta-L-arabinopyranosyloxy]-2-hydroxycyclohexyl 2,6-diamino-2,3,4,6-tetradeoxy-alpha-D-erythro-hexopyranoside
• C00908
• (2R,3R,4R,5R)-2-((1S,2S,3R,4S,6R)-4,6-DIAMINO-3-((2R,3R,6S)-3-AMINO-6-(AMINOMETHYL)-TETRAHYDRO-2H-PYRAN-2-YLOXY)-2-HYDR OXYCYCLOHEXYLOXY)-5-METHYL-4-(METHYLAMINO)-TETRAHYDRO-2H-PYRAN-3,5-DIOL
• O-3-deoxy-4-C-methyl-3-(methylamino)-beta-L-arabinopyranosyl-(1-6)-O-(2,6-diamino-2,3,4,6-tetradeoxy-alpha-D-erythro-hexopyranosyl-(1-4))-2-deoxy-D-streptamine
• CHEMBL194126
• (2R, 3R, 4R, 5R)-2-[(1S, 2S, 3R, 4S, 6R)-4, 6-diamino-3-[(2R, 3R, 6S)-3-amino-6-(aminomethyl)oxan-2-yl]oxy-2-hydroxycyclohexyl]oxy-5-methyl-4-(methylamino)oxane-3, 5-diol
• Septocin
• GENTAMICIN C1A [MI]
• Gentamycin C12
• DTXSID4023092
• (2R,3R,4R,5R)-2-((1S,2S,3R,4S,6R)-4,6-DIAMINO-3-((2R,3R,6S)-3-AMINO-6-(AMINOMETHYL)-TETRAHYDRO-2H-PYRAN-2-YLOXY)-2-HYDR
• (2R,3R,4R,5R)-2-[(1S,2S,3R,4S,6R)-4,6-diamino-3-[(2R,3R,6S)-3-amino-6-(aminomethyl)oxan-2-yl]oxy-2-hydroxycyclohexyl]oxy-5-methyl-4-(methylamino)oxane-3,5-diol
• CS-0618278
• D-STREPTAMINE, O-3-DEOXY-4-C-METHYL-3-(METHYLAMINO)-.BETA.-L-ARABINOPYRANOSYL-(1->6)-O-(2,6-DIAMINO-2,3,4,6-TETRADEOXY-.ALPHA.-D-ERYTHRO-HEXOPYRANOSYL-(1->4))-2-DEOXY-
• Gentamicin C
• DB04729
• NS00011538
• Q27095468
• 26098-04-4
• J-016253
• TLC G-65
• BRN 1356351
• NSC82261
• SCHEMBL66939
• (2R,3R,4R,5R)-2-((1S,2S,3R,4S,6R)-4,6-DIAMINO-3-((2R,3R,6S)-3-AMINO-6-(AMINOMETHYL)-TETRAHYDRO-2H-PYRAN-2-YLOXY)-2-HYDROXYCYCLOHEXYLOXY)-5-METHYL-4-(METHYLAMINO)-TETRAHYDRO-2H-PYRAN-3,5-DIOL
• (1R,2S,3S,4R,6S)-4,6-diamino-3-{[3-deoxy-4-C-methyl-3-(methylamino)-beta-L-arabinopyranosyl]oxy}-2-hydroxycyclohexyl 2,6-diamino-2,3,4,6-tetradeoxy-alpha-D-erythro-hexopyranoside
• Gentamicin Cla
• Gentocin (*sulfate*)
• OXYCYCLOHEXYLOXY)-5-METHYL-4-(METHYLAMINO)-TETRAHYDRO-2H-PYRAN-3,5-DIOL
• D-Streptamine, O-3-deoxy-4-C-methyl-3-(methylamino)-beta-L-arabinopyranosyl-(1-6)-O-(2,6-diamino-2,3,4,6-tetradeoxy-alpha-D-erythro-hexopyranosyl-(1-4))-2-deoxy-
• UNII-AV4A72IATD
• D-Streptamine, O-3-deoxy-4-C-methyl-3-(methylamino)-beta-L-arabinopyranosyl-(1-->6)-O-[2,6-diamino-2,3,4,6-tetradeoxy-alpha-D-erythro-hexopyranosyl-(1-->4)]-2-deoxy-
• (2R,3R,4R,5R)-2-[(1S,2S,3R,4S,6R)-4,6-diamino-3-[(2R,3R,6S)-3-amino-6-(aminomethyl)tetrahydropyran-2-yl]oxy-2-hydroxy-cyclohexoxy]-5-methyl-4-(methylamino)tetrahydropyran-3,5-diol
• (2R,3R,4R,5R)-2-((1S,2S,3R,4S,6R)-4,6-diamino-3-((2R,3R,6S)-3-amino-6-(aminomethyl)oxan-2-yl)oxy-2-hydroxycyclohexyl)oxy-5-methyl-4-(methylamino)oxane-3,5-diol
• O-3-Deoxy-4-C-methyl-3-(methylamino)-?-L-arabinopyranosyl-(1-6)-O-[2,6-diamino-2,3,4,6-tetradeoxy-?-D-erythro-hexopyranosyl-(1-4)]-2-deoxy-D-streptamine Pentaacetate Salt Deuterated; Gentamicin D Acetate Deuterated ; Gentamycin C1a Acetate Deuterated; Gentamicin C3 Acetate Deuterated
• G78435
• O-3-Deoxy-4-C-methyl-3-(methylamino)-b-L-arabinopyranosyl-(1-6)-O-(2,6-diamino-2,3,4,6-tetradeoxy-a-D-erythro-hexopyranosyl-(1-4))-2-deoxy-D-streptamine
• D-Streptamine, O-3-deoxy-4-C-methyl-3-(methylamino)-.beta.-L-arabinopyranosyl-(1->6)-O-[2,6-diamino-2,3,4,6-tetradeoxy-.alpha.-D-erythro-hexopyranosyl-(1->4)]-2-deoxy-
• (1R,2S,3S,4R,6S)-4,6-diamino-3-(3-deoxy-4-C-methyl-3-(methylamino)-beta-L-arabinopyranosyloxy)-2-hydroxycyclohexyl 2,6-diamino-2,3,4,6-tetradeoxy-alpha-D-erythro-hexopyranoside
• D-Streptamine, O-3-deoxy-4-C-methyl-3-(methylamino)-.beta.-L-arabinopyranosyl-(1-6)-O-(2,6-diamino-2,3,4,6-tetradeoxy-.alpha.-D-erythro-hexopyranosyl-(1-4))-2-deoxy-
• Gentamicin C1A Deuterated Pentaacetate Salt
• DTXCID803092
• Gentamicinc1A
• O-3-Deoxy-4-C-methyl-3-(methylamino)-I2-L-arabinopyranosyl-(1-6)-O-(2,6-diamino-2,3,4,6-tetradeoxy-I+--D-erythro-hexopyranosyl-(1-4))-2-deoxy-D-streptamine
• D-STREPTAMINE, O-3-DEOXY-4-C-METHYL-3-(METHYLAMINO)-BETA-L-ARABINOPYRANOSYL-(1->6)-O-(2,6-DIAMINO-2,3,4,6-TETRADEOXY-ALPHA-D-ERYTHRO-HEXOPYRANOSYL-(1->4))-2-DEOXY-
• DA-63737

• Inchi： InChI=1S/C19H39N5O7/c1-19(27)7-28-18(13(26)16(19)24-2)31-15-11(23)5-10(22)14(12(15)25)30-17-9(21)4-3-8(6-20)29-17/h8-18,24-27H,3-7,20-23H2,1-2H3/p+5
• InChI Key： VEGXETMJINRLTH-UHFFFAOYSA-S
• SMILES： [NH3+]CC1CCC([NH3+])C(OC2C([NH3+])CC([NH3+])C(OC3OCC(C)(O)C([NH2+]C)C3O)C2O)O1

Computed Properties

• Exact Mass: 449.28500
• Monoisotopic Mass: 449.285
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 592
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 12
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 214A^2
• XLogP3: -5

Experimental Properties

• Density: 1.36
• Melting Point: 102-1080C
• Boiling Point: 675.2°C at 760 mmHg
• Flash Point: 362.1°C
• Refractive Index: 1.603
• PSA: 213.72000
• LogP: -0.78460

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Aminosaccharides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Aminosaccharides

Additional information on D-Streptamine,O-3-deoxy-4-C-methyl-3-(methylamino)-b-L-

D-Streptamine, O-3-deoxy-4-C-methyl-3-(methylamino)-b-L- and CAS No 26098-04-4: A Comprehensive Overview in Modern Chemical Biology

D-Streptamine, specifically identified by the chemical name O-3-deoxy-4-C-methyl-3-(methylamino)-b-L-, is a compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, also referenced by its CAS number CAS No 26098-04-4, has garnered attention due to its unique structural properties and potential biological activities. The detailed study of such molecules is crucial for understanding their roles in biochemical pathways and their applications in drug development.

The molecular structure of D-Streptamine, O-3-deoxy-4-C-methyl-3-(methylamino)-b-L-, features a complex arrangement of functional groups that contribute to its distinct chemical behavior. The presence of the 3-deoxy and 4-C-methyl substituents, along with the methylamino group, makes this compound a versatile scaffold for further chemical modifications. These structural elements not only influence its reactivity but also open up possibilities for its use in synthesizing novel bioactive molecules.

In recent years, there has been a growing interest in exploring the pharmacological potential of D-Streptamine derivatives. Research has indicated that modifications to the core structure can lead to compounds with enhanced efficacy and reduced side effects. For instance, studies have shown that derivatives of this molecule exhibit promising activity against various enzymatic targets, making them valuable candidates for further development into therapeutic agents.

The CAS number 26098-04-4 serves as a unique identifier for this compound, facilitating accurate documentation and communication within the scientific community. This standardized naming system ensures that researchers around the world can refer to the same compound without ambiguity. The importance of such standardized nomenclature cannot be overstated, as it forms the backbone of collaborative research and knowledge sharing.

One of the most intriguing aspects of D-Streptamine is its role in modulating biological pathways. Recent studies have highlighted its potential as an intermediate in the synthesis of complex natural products. These natural products often exhibit remarkable biological activities and have been the inspiration for numerous drug candidates. By understanding the biosynthetic pathways that produce D-Streptamine-like compounds, scientists can gain insights into how these molecules evolved and how they can be leveraged for therapeutic purposes.

The chemical synthesis of D-Streptamine, O-3-deoxy-4-C-methyl-3-(methylamino)-b-L-, presents both challenges and opportunities. Advanced synthetic methodologies have enabled researchers to access this molecule with high purity and yield, which is essential for downstream applications such as biological testing. Techniques such as chiral resolution and asymmetric synthesis have been particularly useful in constructing the complex stereochemistry inherent in this compound.

Beyond its synthetic significance, D-Streptamine has shown potential in various preclinical models. Studies have demonstrated its ability to interact with specific biological targets, leading to effects that could be therapeutically relevant. For example, research has suggested that derivatives of this compound may have anti-inflammatory properties by modulating key signaling pathways involved in immune responses. Such findings underscore the importance of continued investigation into its pharmacological profile.

The integration of computational methods into the study of D-Streptamine has accelerated the discovery process. Molecular modeling and simulations allow researchers to predict how this compound might behave within different biological contexts. These predictions can then be validated through experimental studies, creating a powerful feedback loop that enhances our understanding of its mechanisms of action.

In conclusion, D-Streptamine (CAS No 26098-04-4) represents a fascinating molecule with significant potential in chemical biology and pharmaceutical development. Its unique structural features and diverse biological activities make it a valuable subject for further research. As our understanding of its properties continues to grow, so too will the opportunities for developing novel therapeutic agents based on this scaffold.